1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone
• InChI: InChI=1S/C18H20N2O2/c1-13-7-8-14(11-17(13)22-2)12-18(21)20-10-4-5-15-16(20)6-3-9-19-15/h3,6-9,11H,4-5,10,12H2,1-2H3
• InChI Key: WJRCWQGVXVNOEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)N2CCCC3=C2C=CC=N3)OC
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone exhibits various biochemical and physiological effects. It has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone in lab experiments is that it exhibits a range of effects that make it a versatile compound for investigation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone. One area of investigation could be to further explore its potential use in the treatment of cancer and neurodegenerative diseases. Additionally, studies could be conducted to better understand its mechanism of action and to identify any potential side effects or toxicity. Finally, research could be conducted to develop new derivatives of this compound that may exhibit improved efficacy or reduced toxicity.

Synthesis Methods

The synthesis of 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone involves the reaction of 3,4-dihydro-2H-1,5-naphthyridine-1-carboxylic acid with 3-methoxy-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(3-methoxy-4-methylphenyl)ethanone has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound exhibits anti-tumor activity and can inhibit the growth of cancer cells. Additionally, it has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.